Agn-PC-0loxzx

Catalog No.
S12603573
CAS No.
6431-57-8
M.F
C19H22N4O4
M. Wt
370.4 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Agn-PC-0loxzx

CAS Number

6431-57-8

Product Name

Agn-PC-0loxzx

IUPAC Name

methyl 7-(3-ethoxypropyl)-6-imino-11-methyl-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxylate

Molecular Formula

C19H22N4O4

Molecular Weight

370.4 g/mol

InChI

InChI=1S/C19H22N4O4/c1-4-27-10-6-9-22-15(20)13(19(25)26-3)11-14-17(22)21-16-12(2)7-5-8-23(16)18(14)24/h5,7-8,11,20H,4,6,9-10H2,1-3H3

InChI Key

PVERQYSXWWUBHI-UHFFFAOYSA-N

Canonical SMILES

CCOCCCN1C2=C(C=C(C1=N)C(=O)OC)C(=O)N3C=CC=C(C3=N2)C

While specific biological activity data for Agn-PC-0loxzx is limited, related piperidinone compounds have demonstrated significant pharmacological properties. For instance, compounds like 2-Piperidinone have been explored for their potential as analgesics, anti-inflammatory agents, and in the treatment of neurological disorders. The biological activity of Agn-PC-0loxzx would likely be influenced by its structural features and substituents.

The synthesis of Agn-PC-0loxzx may follow methodologies similar to those used for synthesizing other piperidinone derivatives. Common approaches include:

  • Cyclization of Amines: Utilizing appropriate aldehydes or ketones with amines to form piperidinone structures.
  • Reduction Reactions: Reducing corresponding oximes or nitriles to obtain the desired piperidinone.
  • Functional Group Modifications: Employing various reagents to introduce or modify functional groups that can enhance biological activity or solubility.

Specific synthetic pathways would require detailed knowledge of the compound's structure.

Agn-PC-0loxzx could have applications in various fields such as:

  • Pharmaceuticals: Potential use as a drug candidate due to its possible biological activities.
  • Chemical Intermediates: Serving as intermediates in the synthesis of more complex molecules.
  • Research: Utilized in biochemical studies to understand receptor interactions or enzyme activities.

Several compounds share structural similarities with Agn-PC-0loxzx. Here are a few notable examples:

Compound NameMolecular FormulaKey Characteristics
2-PiperidinoneC5H9NOKnown for analgesic and anti-inflammatory effects.
4-Hydroxy-2-PiperidinoneC5H9NO2Exhibits neuroprotective properties.
3-(2-Hydroxy-2,2-diphenylacetoxy)-1,1-dimethylpiperidin-1-ium bromideC21H26BrNO3Used in various pharmaceutical applications.

Uniqueness of Agn-PC-0loxzx

The uniqueness of Agn-PC-0loxzx compared to these compounds may lie in its specific functional groups or stereochemistry that could influence its biological activity and reactivity. Further research would be necessary to fully characterize its properties and potential applications.

XLogP3

1

Hydrogen Bond Acceptor Count

6

Hydrogen Bond Donor Count

1

Exact Mass

370.16410520 g/mol

Monoisotopic Mass

370.16410520 g/mol

Heavy Atom Count

27

Dates

Modify: 2024-08-09

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